N-[4-(aminosulfonyl)phenyl]-4-sec-butoxybenzamide

• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol
• IUPAC Name: 4-butan-2-yloxy-N-(4-sulfamoylphenyl)benzamide
• InChI: InChI=1S/C17H20N2O4S/c1-3-12(2)23-15-8-4-13(5-9-15)17(20)19-14-6-10-16(11-7-14)24(18,21)22/h4-12H,3H2,1-2H3,(H,19,20)(H2,18,21,22)
• InChI Key: VYBZUXZWHPTNRX-UHFFFAOYSA-N
• SMILES: CCC(C)OC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)N

Description

N-[4-(aminosulfonyl)phenyl]-4-sec-butoxybenzamide, commonly known as NS1643, is a chemical compound that has been extensively studied for its potential therapeutic effects. NS1643 belongs to the class of compounds known as positive allosteric modulators (PAMs), which can enhance the activity of certain ion channels in the body.

Mechanism of Action

NS1643 acts as a positive allosteric modulator of the small-conductance calcium-activated potassium (SK) channel. It binds to a specific site on the channel, increasing its sensitivity to calcium ions and enhancing its activity. This leads to an increase in the duration of action potentials and improved synaptic transmission.
Biochemical and Physiological Effects:
NS1643 has been shown to have several biochemical and physiological effects. It enhances the activity of the SK channel, leading to increased neuronal activity and improved cognitive function. It also has a vasodilatory effect, which can improve blood flow and reduce the risk of cardiovascular disease. NS1643 has been shown to have anti-inflammatory effects, which may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

NS1643 has several advantages for use in lab experiments. It is readily available in high purity and yield, making it suitable for use in a variety of assays. It is also relatively stable and can be stored for extended periods of time. However, NS1643 has some limitations, including its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for research on NS1643. One area of interest is the development of more potent and selective N-[4-(aminosulfonyl)phenyl]-4-sec-butoxybenzamide for the SK channel. Another area of research is the investigation of NS1643's potential therapeutic effects in other diseases, such as Alzheimer's disease and stroke. Additionally, further studies are needed to understand the long-term safety and efficacy of NS1643 in humans.

Synthesis Methods

The synthesis of NS1643 involves several steps, including the reaction of 4-sec-butoxybenzoyl chloride with 4-aminobenzenesulfonamide and subsequent purification. The final product is obtained in high yield and purity, making it suitable for use in scientific research.

Scientific Research Applications

NS1643 has been studied extensively for its potential therapeutic effects on a variety of diseases, including epilepsy, Parkinson's disease, and schizophrenia. It has been shown to enhance the activity of certain ion channels in the brain, leading to increased neuronal activity and improved cognitive function. NS1643 has also been investigated for its potential to treat hearing loss and cardiac arrhythmias.